Cas no 118514-35-5 (1,3,5-Cyclohexanetricarboxylicacid, 1,3,5-trimethyl-, (1a,3a,5b)-)
118514-35-5 structure
Product Name:1,3,5-Cyclohexanetricarboxylicacid, 1,3,5-trimethyl-, (1a,3a,5b)-
CAS No:118514-35-5
MF:C12H18O6
MW:258.267724514008
CID:132959
PubChem ID:688137
Update Time:2025-04-19
1,3,5-Cyclohexanetricarboxylicacid, 1,3,5-trimethyl-, (1a,3a,5b)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Cyclohexanetricarboxylicacid, 1,3,5-trimethyl-, (1a,3a,5b)-
- 1,3,5-trimethyl-1,3,5-cyclohexanetricarboxylic acid
- cis,cis-1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid
- 1,3,5-TRIMETHYL-1,3,5-CYCLOHEXANE TRICARBOXYLIC ACID
- AKOS002272589
- HMS1590P20
- Oprea1_038050
- MLS000096767
- 1,3,5-trimethylcyclohexane-1,3,5-tricarboxylicacid
- cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid, 99%
- 136662-41-4
- SMR000074082
- AKOS002720730
- SCHEMBL405480
- 1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid
- cid_688137
- KEMPS TRIACID
- cis,cis-1,3,5-Trimethyl-1,3,5-cyclohexanetricarboxylic acid
- HMS2153A13
- BDBM59720
- 79410-20-1
- MFCD01545994
- Q11751620
- (1R,3S,5S)-1,3,5-TRIMETHYLCYCLOHEXANE-1,3,5-TRICARBOXYLIC ACID
- HMS3314K03
- SCHEMBL13490845
- Kemp's triacid
- 118514-35-5
- Kemp's acid
- SCHEMBL503244
- CHEMBL1588081
-
- Inchi: 1S/C12H18O6/c1-10(7(13)14)4-11(2,8(15)16)6-12(3,5-10)9(17)18/h4-6H2,1-3H3,(H,13,14)(H,15,16)(H,17,18)
- InChI Key: AZWHPGZNOIYGFB-UHFFFAOYSA-N
- SMILES: OC(C1(C)CC(C(=O)O)(C)CC(C(=O)O)(C)C1)=O
Computed Properties
- Exact Mass: 258.11033829g/mol
- Monoisotopic Mass: 258.11033829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 112Ų
1,3,5-Cyclohexanetricarboxylicacid, 1,3,5-trimethyl-, (1a,3a,5b)- Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
118514-35-5 (1,3,5-Cyclohexanetricarboxylicacid, 1,3,5-trimethyl-, (1a,3a,5b)-) Related Products
- 595-37-9(Dimebutic acid)
- 597-43-3(2,2-Dimethylsuccinic acid)
- 97-61-0(2-Methyl-pentanoic Acid)
- 1188-02-9(2-Methylheptanoic acid)
- 124-83-4((1R,3S)-Camphoric Acid)
- 681-57-2(2,2-Dimethylglutaric acid)
- 619-82-9(trans-cyclohexane-1,4-dicarboxylic acid)
- 828-51-3(Adamantane-1-carboxylic acid)
- 99-66-1(Valproic acid)
- 1076-97-7(1,4-Cyclohexanedicarboxylic Acid)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk